1-[2,2-bis(phenylsulfonyl)vinyl]-4-methylpiperidine

• IUPAC Name: 1-[2,2-bis(benzenesulfonyl)ethenyl]-4-methylpiperidine
• InChI: InChI=1S/C20H23NO4S2/c1-17-12-14-21(15-13-17)16-20(26(22,23)18-8-4-2-5-9-18)27(24,25)19-10-6-3-7-11-19/h2-11,16-17H,12-15H2,1H3
• InChI Key: ODLUOSAOYRSYNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C=C(S(=O)(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H23NO4S2
• Molecular Weight: 405.5 g/mol

Description

1-[2,2-bis(phenylsulfonyl)vinyl]-4-methylpiperidine, also known as BSVP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BSVP is a piperidine-based compound that contains two phenylsulfonyl groups and a vinyl group attached to the piperidine ring. The unique structure of BSVP makes it a promising candidate for use in scientific research, particularly in the fields of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 1-[2,2-bis(phenylsulfonyl)vinyl]-4-methylpiperidine involves its interaction with ion channels in biological systems. This compound has been found to selectively block certain ion channels, which can lead to changes in cellular function. The exact mechanism by which this compound interacts with ion channels is still being studied, but it is believed to involve the binding of this compound to specific sites on the channels.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in biological systems. One of the primary effects of this compound is its ability to selectively block certain ion channels, which can lead to changes in cellular function. In addition, this compound has been found to have an impact on the release of neurotransmitters in the brain, suggesting that it may have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-[2,2-bis(phenylsulfonyl)vinyl]-4-methylpiperidine in lab experiments is its selectivity for certain ion channels. This allows researchers to investigate the function of these channels in biological systems with a high degree of specificity. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult and time-consuming to obtain.

Future Directions

There are several potential future directions for research involving 1-[2,2-bis(phenylsulfonyl)vinyl]-4-methylpiperidine. One area of interest is the development of new this compound analogs with improved properties, such as increased selectivity for specific ion channels or improved solubility. Another potential direction is the use of this compound in the development of new treatments for neurological disorders, such as epilepsy or Parkinson's disease. Additionally, this compound may have applications in the development of new diagnostic tools for certain diseases.

Scientific Research Applications

1-[2,2-bis(phenylsulfonyl)vinyl]-4-methylpiperidine has been found to have a range of potential applications in scientific research. One of the primary uses of this compound is as a tool for studying the function of ion channels in biological systems. This compound has been shown to selectively block certain ion channels, making it a valuable tool for investigating the role of these channels in physiological processes.